Cas no 2172038-45-6 (1-(3,5-dimethylmorpholin-4-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(3,5-dimethylmorpholin-4-yl)-3-fluoropropan-2-ol
• CAS No: 2172038-45-6
• MF: C₉H₁₈FNO₂
• MW: 191.243126392365
• CID: 6195860
• PubChem ID: 165760572
• Update Time: 2025-06-16

1-(3,5-dimethylmorpholin-4-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylmorpholin-4-yl)-3-fluoropropan-2-ol
• 2172038-45-6
• EN300-1651420

• Inchi： 1S/C9H18FNO2/c1-7-5-13-6-8(2)11(7)4-9(12)3-10/h7-9,12H,3-6H2,1-2H3
• InChI Key： TYGVJGOBZHNHHI-UHFFFAOYSA-N
• SMILES： FCC(CN1C(C)COCC1C)O

Computed Properties

• Exact Mass: 191.13215698g/mol
• Monoisotopic Mass: 191.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-(3,5-dimethylmorpholin-4-yl)-3-fluoropropan-2-ol

Research Brief on 1-(3,5-dimethylmorpholin-4-yl)-3-fluoropropan-2-ol (CAS: 2172038-45-6): Recent Advances and Applications

The compound 1-(3,5-dimethylmorpholin-4-yl)-3-fluoropropan-2-ol (CAS: 2172038-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and fluoropropanol structural motifs, has shown promising potential in various therapeutic applications, including but not limited to kinase inhibition and antimicrobial activity. Recent studies have explored its synthesis, mechanism of action, and potential clinical applications, making it a compound of high interest for drug discovery and development.

One of the key areas of research involving 1-(3,5-dimethylmorpholin-4-yl)-3-fluoropropan-2-ol is its role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the fluoropropanol moiety of this compound has been shown to enhance its binding affinity to specific kinase domains. Recent in vitro studies have demonstrated its efficacy in inhibiting aberrant kinase activity in cancer cell lines, with notable selectivity profiles that minimize off-target effects. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, 1-(3,5-dimethylmorpholin-4-yl)-3-fluoropropan-2-ol has also been investigated for its antimicrobial activity. The morpholine ring, a common feature in many antimicrobial agents, contributes to its ability to disrupt bacterial cell membranes. Recent publications have highlighted its effectiveness against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), a major concern in hospital-acquired infections. The fluorinated side chain further enhances its pharmacokinetic properties, such as improved metabolic stability and membrane permeability.

The synthesis of 1-(3,5-dimethylmorpholin-4-yl)-3-fluoropropan-2-ol has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact. One study reported a scalable, one-pot synthesis method that significantly reduces the use of hazardous reagents while maintaining high enantiomeric purity. Such advancements are critical for the compound's transition from laboratory-scale research to industrial production.

Despite these promising developments, challenges remain in the clinical translation of 1-(3,5-dimethylmorpholin-4-yl)-3-fluoropropan-2-ol. Pharmacokinetic studies have revealed variable bioavailability, necessitating further optimization of its formulation. Additionally, while its selectivity for certain kinase targets is encouraging, comprehensive toxicity studies are required to ensure its safety profile. Ongoing research aims to address these gaps, with several preclinical trials currently underway to evaluate its therapeutic potential in vivo.

In conclusion, 1-(3,5-dimethylmorpholin-4-yl)-3-fluoropropan-2-ol (CAS: 2172038-45-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and antimicrobial agent, coupled with recent advancements in synthetic methodologies, positions it as a valuable candidate for further development. Future research will likely focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, paving the way for potential clinical use.